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Compound of Interest

Adrenomedullin (AM) (13-52),
Compound Name:
human

Cat. No.: B612763

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Adrenomedullin (13-52) is a truncated form of the potent vasodilatory peptide, Adrenomedullin.
It is a key ligand for the Adrenomedullin receptor and is actively studied for its roles in
cardiovascular regulation and inflammation. Proper handling, including dissolution and storage,
is critical to ensure the peptide's integrity and biological activity in experimental settings. This
document provides a detailed protocol for the reconstitution and storage of human
Adrenomedullin (13-52).

Physicochemical Properties

Property Value Source

Molecular Formula C200H308N58059S2 [1][2]

Molecular Weight 4533.17 g/mol [1][2]
Lyophilized white to off-white

Appearance [1]
powder

Purity Typically =295% [1]

Solubility
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Solvent Concentration Source
Water Soluble, up to 2 mg/mL [2]
Acidic solutions Soluble [1]
DMSO 16.67 mg/mL (3.68 mM) [1]

Experimental Protocols
Reconstitution of Lyophilized Adrenomedullin (13-52)

This protocol describes the preparation of a stock solution from the lyophilized peptide.

Materials:

Lyophilized Adrenomedullin (13-52) human peptide

Sterile, distilled water or sterile buffer (e.g., PBS, pH 7.4)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
peptide.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

o Solvent Addition: Carefully open the vial and add the desired volume of sterile, cold solvent
(e.g., distilled water or buffer) to achieve the target concentration (e.g., 1 mg/mL). For
example, to prepare a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

o Dissolution: Gently swirl or pipette the solution up and down to dissolve the peptide. Avoid
vigorous vortexing, which can cause peptide aggregation or degradation. If necessary, let the
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vial sit at room temperature for a few minutes to allow for complete dissolution.

 Verification: Ensure the solution is clear and free of any visible particulates before use.

Storage of Adrenomedullin (13-52)

Proper storage is crucial for maintaining the stability and activity of the peptide.
Storage of Lyophilized Peptide:

e Upon receipt, store the lyophilized peptide at -20°C.[1][2][3][4]

o Under these conditions, the peptide is stable for at least four years.[4]
Storage of Reconstituted Peptide Solution:

e Short-term storage: For immediate use (within a few days), the reconstituted solution can be
stored at 4°C.[3]

e Long-term storage: For extended storage, it is highly recommended to aliquot the stock
solution into single-use, low-protein-binding polypropylene tubes and store them at -20°C or
-80°C.[3] This will minimize waste and prevent degradation from repeated freeze-thaw
cycles. Exogenous adrenomedullin has been shown to be sensitive to freeze-thaw cycles.[5]

Visualizations
Experimental Workflow: Reconstitution and Storage
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Caption: Workflow for reconstituting and storing Adrenomedullin (13-52).
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Caption: Adrenomedullin signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

